Cas no 2172513-36-7 (8lambda6-dispiro8lambda6-thiabicyclo3.2.1octane-3,2'-1,3oxazinane-5',1''-cyclobutane-8,8-dione)

• Product Name: 8lambda6-dispiro8lambda6-thiabicyclo3.2.1octane-3,2'-1,3oxazinane-5',1''-cyclobutane-8,8-dione
• CAS No: 2172513-36-7
• MF: C₁₃H₂₁NO₃S
• MW: 271.375742673874
• CID: 5927171
• PubChem ID: 165522199
• Update Time: 2025-07-15

8lambda6-dispiro8lambda6-thiabicyclo3.2.1octane-3,2'-1,3oxazinane-5',1''-cyclobutane-8,8-dione Chemical and Physical Properties

Names and Identifiers

• 8lambda6-dispiro8lambda6-thiabicyclo3.2.1octane-3,2'-1,3oxazinane-5',1''-cyclobutane-8,8-dione
• 2172513-36-7
• 8lambda6-dispiro[8lambda6-thiabicyclo[3.2.1]octane-3,2'-[1,3]oxazinane-5',1''-cyclobutane]-8,8-dione
• EN300-1278908

• Inchi： 1S/C13H21NO3S/c15-18(16)10-2-3-11(18)7-13(6-10)14-8-12(9-17-13)4-1-5-12/h10-11,14H,1-9H2
• InChI Key： FIPNAICAURFFDI-UHFFFAOYSA-N
• SMILES： S1(C2CCC1CC1(C2)NCC2(CO1)CCC2)(=O)=O

Computed Properties

• Exact Mass: 271.12421471g/mol
• Monoisotopic Mass: 271.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.8Ų

Additional information on 8lambda6-dispiro8lambda6-thiabicyclo3.2.1octane-3,2'-1,3oxazinane-5',1''-cyclobutane-8,8-dione

Exploring the Unique Properties and Applications of 8λ⁶-Dispiro[8λ⁶-thiabicyclo[3.2.1]octane-3,2'-1,3-oxazinane]-5',1''-cyclobutane-8,8-dione (CAS No. 2172513-36-7)

The compound 8λ⁶-Dispiro[8λ⁶-thiabicyclo[3.2.1]octane-3,2'-1,3-oxazinane]-5',1''-cyclobutane-8,8-dione (CAS No. 2172513-36-7) represents a fascinating example of modern heterocyclic chemistry. Its intricate molecular architecture, featuring a dispiro framework, a thiabicyclo[3.2.1]octane core, and a 1,3-oxazinane moiety, has attracted significant attention from researchers in medicinal chemistry, materials science, and synthetic methodology. The presence of a cyclobutane ring fused to the system further enhances its structural novelty, making it a compelling subject for study.

In recent years, the scientific community has shown growing interest in spirocyclic compounds due to their three-dimensionality and potential to interact with biological targets in unique ways. The 8λ⁶-dispiro scaffold in this molecule is particularly noteworthy, as it combines rigidity with conformational flexibility – a rare combination that could unlock new possibilities in drug design. Computational studies suggest that the thiabicyclo[3.2.1]octane component may contribute to improved pharmacokinetic properties, addressing common challenges in small molecule therapeutics such as metabolic stability and membrane permeability.

The synthetic challenges posed by CAS 2172513-36-7 have spurred innovative approaches in organic synthesis. Researchers are particularly intrigued by the stereochemical control required to construct the dispiro system with its multiple stereocenters. Recent publications have highlighted microwave-assisted synthesis and flow chemistry techniques as promising methods for accessing this complex framework more efficiently. These advancements align with current trends in green chemistry and sustainable synthesis, topics that consistently rank high in scientific literature searches.

From a materials science perspective, the 1,3-oxazinane moiety within 8λ⁶-dispiro[8λ⁶-thiabicyclo[3.2.1]octane-3,2'-1,3-oxazinane] derivatives has shown potential in the development of novel polymers with enhanced thermal stability. The electron-rich nature of the sulfur atom in the thiabicyclo component may contribute to interesting electronic properties, making these compounds candidates for organic electronic applications. This connects to the broader search trends around "advanced materials for energy storage" and "sustainable polymer alternatives."

In pharmaceutical research, the structural features of CAS 2172513-36-7 have prompted investigations into its potential as a privileged scaffold. The cyclobutane-8,8-dione moiety, in particular, has drawn comparisons to known bioactive compounds containing strained ring systems. Preliminary computational docking studies suggest possible interactions with various enzyme classes, though extensive biological evaluation remains to be conducted. This aligns with frequent search queries about "novel drug scaffolds" and "three-dimensional fragments in medicinal chemistry."

The stability profile of 8λ⁶-dispiro[8λ⁶-thiabicyclo[3.2.1]octane-3,2'-1,3-oxazinane]-5',1''-cyclobutane-8,8-dione under various conditions has become a subject of recent studies. Researchers are particularly interested in how the dispiro architecture affects the compound's resistance to thermal degradation and hydrolysis compared to simpler heterocyclic systems. These investigations respond to the growing demand for "stable heterocycles in formulation science" – a hot topic in pharmaceutical development circles.

Analytical characterization of CAS 2172513-36-7 presents unique challenges due to its complex structure. Advanced techniques such as cryo-electron microscopy and solid-state NMR have been employed to elucidate its conformation in different states. The thiabicyclo[3.2.1]octane component, with its bridgehead sulfur atom, creates interesting electronic environments that manifest in distinctive spectroscopic signatures. These analytical aspects connect to frequent searches about "advanced characterization of complex molecules" in scientific databases.

Looking forward, the derivatives of 8λ⁶-dispiro[8λ⁶-thiabicyclo[3.2.1]octane-3,2'-1,3-oxazinane]-5',1''-cyclobutane-8,8-dione may find applications beyond traditional small molecule therapeutics. Recent explorations into their potential as chiral auxiliaries in asymmetric synthesis and as ligands in transition metal catalysis have shown promising initial results. This expands the relevance of this compound class to the broader field of synthetic methodology, addressing common search terms like "new chiral catalysts" and "stereoselective synthesis tools."

The environmental fate of CAS 2172513-36-7 and related compounds has become an important consideration in light of increasing regulatory scrutiny. Studies on biodegradation pathways and ecotoxicological profiles are beginning to emerge, responding to search trends around "green chemistry metrics" and "sustainable molecular design." The 1,3-oxazinane ring system in particular has been noted for its potential to undergo relatively facile environmental degradation compared to some other heterocyclic systems.

In conclusion, 8λ⁶-Dispiro[8λ⁶-thiabicyclo[3.2.1]octane-3,2'-1,3-oxazinane]-5',1''-cyclobutane-8,8-dione represents a compelling case study in modern heterocyclic chemistry. Its complex architecture combining dispiro, thiabicyclo, and oxazinane elements offers multiple avenues for exploration across pharmaceutical, materials, and synthetic chemistry domains. As research continues to uncover its properties and potential applications, this compound is likely to remain at the forefront of discussions about innovative molecular design and its practical implementations.